3-(allyloxy)-N-isopropylbenzamide

• IUPAC Name: N-propan-2-yl-3-prop-2-enoxybenzamide
• InChI: InChI=1S/C13H17NO2/c1-4-8-16-12-7-5-6-11(9-12)13(15)14-10(2)3/h4-7,9-10H,1,8H2,2-3H3,(H,14,15)
• InChI Key: RKHZKXOMKDRRRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC(=CC=C1)OCC=C
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

3-(Allyloxy)-N-isopropylbenzamide is a benzamide derivative characterized by an allyloxy substituent at the 3-position of the benzene ring and an isopropylamide group at the para position.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table highlights key structural analogs and their distinguishing features:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
3-(Allyloxy)-N-isopropylbenzamide	3-allyloxy, N-isopropylamide	Not provided	Not provided	Hypothesized catalytic/medicinal
3-[(3-Chlorobenzoyl)amino]-N-isopropylbenzamide	3-chlorobenzoylamino, N-isopropylamide	C₁₇H₁₇ClN₂O₂	316.78	Potential kinase inhibition
3-Amino-5-ethoxy-N-isopropylbenzamide	3-amino-5-ethoxy, N-isopropylamide	C₁₂H₁₈N₂O₂	222.28	Intermediate in drug synthesis
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-methyl, N-hydroxyl-tert-butylamide	C₁₃H₁₉NO₂	221.29	Metal-catalyzed C–H functionalization

Key Observations :

• Substituent Reactivity: The allyloxy group in the target compound contrasts with electron-withdrawing groups (e.g., chloro in ) or hydrogen-bond donors (e.g., hydroxyl in ). Allyloxy may enhance solubility in polar aprotic solvents (e.g., DMSO) compared to methyl or chloro substituents .
• Synthetic Utility: Compounds like and are synthesized via acyl chloride intermediates, suggesting a plausible route for the target compound. The allyloxy group could be introduced via nucleophilic substitution or Mitsunobu reactions .

Physicochemical and Spectroscopic Properties

• Solubility: Analogous benzamides (e.g., ) show solubility in methanol or DMSO, likely due to polar amide groups. The allyloxy group may slightly reduce hydrophilicity compared to ethoxy or hydroxyl substituents .
• Spectroscopic Characterization : Infrared (IR) and NMR data for and reveal distinct signals for allyl (C=C, ~1640 cm⁻¹ in IR) and isopropylamide (N–H, ~3300 cm⁻¹) groups. For the target compound, similar techniques would confirm the allyloxy moiety’s presence .

Theoretical and Computational Insights

• The target compound’s allyloxy group may similarly lower the energy gap compared to ethoxy or methyl analogs .
• Hydrogen Bonding : The isopropylamide group in and participates in intermolecular H-bonds, stabilizing crystal structures. Allyloxy’s ether oxygen may compete for H-bonding sites, altering supramolecular packing .